Cas no 1190044-69-9 (4-(3,3,3-Trifluoropropoxy)benzoic acid)

• Product Name: 4-(3,3,3-Trifluoropropoxy)benzoic acid
• CAS No: 1190044-69-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD20317444
• CID: 4785555
• PubChem ID: 58111655
• Update Time: 2025-05-24

4-(3,3,3-Trifluoropropoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,3-trifluoropropoxy)benzoic acid
• 4-(3,3,3-Trifluoropropoxy)benzoic acid

• MDL： MFCD20317444
• Inchi： 1S/C10H9F3O3/c11-10(12,13)5-6-16-8-3-1-7(2-4-8)9(14)15/h1-4H,5-6H2,(H,14,15)
• InChI Key： HLQDUHNEEBMGQI-UHFFFAOYSA-N
• SMILES： FC(CCOC1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(3,3,3-Trifluoropropoxy)benzoic acid

4-(3,3,3-Trifluoropropoxy)benzoic Acid: A Comprehensive Overview

4-(3,3,3-Trifluoropropoxy)benzoic acid, also known by its CAS number 1190044-69-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a trifluoropropoxy group. The trifluoropropoxy group introduces interesting electronic and steric properties to the molecule, making it a valuable component in various applications.

The synthesis of 4-(3,3,3-Trifluoropropoxy)benzoic acid typically involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, leading to improved yields and reduced reaction times.

In terms of physical and chemical properties, 4-(3,3,3-Trifluoropropoxy)benzoic acid exhibits a melting point of approximately 210°C and is sparingly soluble in water. The presence of the trifluoropropoxy group significantly enhances the compound's stability under thermal and oxidative conditions. This property makes it an attractive candidate for applications in high-temperature environments or as a stabilizer in various chemical systems.

The electronic properties of 4-(3,3,3-Trifluoropropoxy)benzoic acid have been extensively studied using computational chemistry techniques. These studies reveal that the trifluoropropoxy group acts as an electron-withdrawing group, which influences the reactivity of the benzoic acid moiety. This electronic effect has been leveraged in the design of new materials for energy storage applications, such as supercapacitors and lithium-ion batteries.

Recent research has focused on the application of 4-(3,3,3-Trifluoropropoxy)benzoic acid in polymer science. The compound has been used as a monomer in the synthesis of novel polymeric materials with enhanced mechanical and thermal properties. For instance, researchers have reported the successful incorporation of this compound into polyurethane networks, resulting in materials with improved tensile strength and thermal stability.

In addition to its role in materials science, 4-(3,3,3-Trifluoropropoxy)benzoic acid has shown potential in drug discovery. The compound's unique structure allows for interactions with various biological targets, making it a promising lead compound for developing new therapeutic agents. Studies have demonstrated its activity against certain enzymes involved in metabolic disorders, highlighting its potential as a starting point for drug development.

The environmental impact of 4-(3,3,3-Trifluoropropoxy)benzoic acid has also been a topic of recent research. Researchers have investigated its biodegradability under different environmental conditions and found that it exhibits moderate biodegradation rates. This information is crucial for assessing its safety profile and ensuring its responsible use in industrial applications.

In conclusion, 4-(3,3,3-Trifluoropropoxy)benzoic acid, CAS number 1190044-69-9, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing scientific and technological advancements.